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Compound of Interest

4-[(4-
Compound Name:

Methoxyphenyl)methoxy]aniline

Cat. No.: B1367457

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical properties, synthesis,
and analysis of 4-[(4-Methoxyphenyl)methoxy]aniline, a compound of interest in various
research and development applications.

Core Molecular Data

The fundamental molecular characteristics of 4-[(4-Methoxyphenyl)methoxy]aniline are
summarized below.

Property Value Source

Molecular Formula C14H15NO2 PubChem[1]

Molecular Weight 229.27 g/mol PubChem[1]
4-(4-

IUPAC Name methoxyphenyl)methoxylanilin PubChem[1]
e

CAS Number 53234-92-7 PubChem[1]

Hypothetical Experimental Protocols
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The following sections outline detailed methodologies for the synthesis and analysis of 4-[(4-
Methoxyphenyl)methoxy]aniline.

Synthesis Protocol: Reductive Amination

A plausible method for the synthesis of 4-[(4-Methoxyphenyl)methoxy]aniline is via a two-
step reductive amination process.

Experimental Workflow for Synthesis
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Step 1: Imine Formation
Mix 4-aminophenol and 4-methoxybenzaldehyde
in a suitable solvent (e.g., ethanol).

:

Add a catalytic amount of acid (e.g., acetic acid).

A4

Geflux the mixture for 2-4 hours}

A4

G/Ionitor reaction progress by TLC]

A4

Step 2: Reduction
Cool the reaction mixture to room temperature.

:

Add a reducing agent (e.g., sodium borohydride)
in portions.

(Stir for 1-2 hours at room temperature]

Work-up and Purification
Quench the reaction with water.

Extract the product with an organic solvent
(e.g., ethyl acetate).

Gry the organic layer and concentrate in vacuo]

Gurify the crude product by column chromatographa

Characterize the final product.

Click to download full resolution via product page

Caption: Synthetic workflow for 4-[(4-Methoxyphenyl)methoxy]aniline.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1367457?utm_src=pdf-body-img
https://www.benchchem.com/product/b1367457?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1367457?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Analytical Protocol: High-Performance Liquid Chromatography (HPLC)

To assess the purity of the synthesized compound, a reverse-phase HPLC method can be
employed.

Logical Flow for HPLC Analysis

Sample Preparation
Dissolve a small amount of the compound in the mobile phase.
Injection Data Acquisition Data Analysis
Inject the prepared sample into the HPLC system. Record the chromatogram. Integrate the peak area to determine the purity.
HPLC System Setup

Column: C18 reverse-phase
Mobile Phase: Acetonitrile:Water gradient
Detector: UV at 254 nm

Click to download full resolution via product page

Caption: HPLC analysis workflow for purity determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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